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Compound of Interest

Compound Name: Boron triiodide

Cat. No.: B077602 Get Quote

Technical Support Center: Boron Triiodide (BI₃)
This guide provides essential information for researchers, scientists, and drug development

professionals on the safe handling and storage of the highly air-sensitive compound, Boron
triiodide (BI₃).

Frequently Asked Questions (FAQs)
Q1: What is Boron triiodide and why is it considered highly air-sensitive?

Boron triiodide (BI₃) is a crystalline solid and a powerful Lewis acid used in various organic

synthesis applications, such as cleaving ethers and esters.[1][2][3] Pure BI₃ is a colorless or

white solid, but it is often seen as a dark red solid due to its extreme sensitivity.[4][5] It is

classified as highly air-sensitive because it is extremely hygroscopic and reacts readily and

vigorously with moisture in the air.[1][4] This reaction causes the compound to fume visibly and

decompose.[4]

Q2: What happens when Boron triiodide is exposed to air or water?

Upon contact with moisture, Boron triiodide hydrolyzes to form boric acid (B(OH)₃) and

hydroiodic acid (HI).[1][5][6] The hydrolysis process releases sharp, pungent, and toxic fumes

of hydrogen iodide.[4] This reaction is vigorous and can be violent, making it crucial to prevent

any contact with water.[1][4][7]
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Q3: What are the visual signs of Boron triiodide decomposition?

The primary sign of decomposition is a change in color from its pure white or colorless state to

a reddish or dark red-brown appearance, which is due to the formation of iodine. Another key

indicator is the visible fuming of the solid when exposed to air, a result of its reaction with

atmospheric moisture.[4]

Q4: What are the mandatory storage conditions for Boron triiodide?

To maintain its integrity and for safety, Boron triiodide must be stored under a dry, inert

atmosphere, such as nitrogen or argon.[4][7] It should be kept in a tightly sealed container,

preferably a glass ampoule or a container lined with chemically resistant material.[4][7][8] The

storage area must be cool, dry, well-ventilated, and designated as a corrosives area.[7][8][9] A

recommended storage temperature is between 2-8 °C.[1][8][10]

Q5: What Personal Protective Equipment (PPE) is required when working with Boron
triiodide?

Appropriate PPE is critical. This includes:

Eye/Face Protection: Chemical splash goggles and a face shield are necessary.[7][8]

Skin Protection: Wear suitable protective gloves and a lab coat or chemical-resistant suit to

prevent skin contact.[7][8][11]

Respiratory Protection: All handling must be done in a chemical fume hood.[7] If exposure

limits are exceeded or in the event of a spill, a NIOSH/MSHA-approved respirator or a self-

contained breathing apparatus (SCBA) is required.[7][9]
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Problem Potential Cause Recommended Solution

The solid is dark red and

fuming in its container.

The container seal has been

compromised, leading to

exposure to air and moisture.

The product has decomposed

and should not be used. It

must be disposed of following

hazardous waste protocols.

Review storage procedures to

ensure containers are properly

sealed under an inert

atmosphere.

A reaction using BI₃ is failing or

providing poor yield.

The reagent has likely

degraded due to improper

handling or storage.

Alternatively, glassware or

solvents may contain residual

moisture.

Always use a fresh, unopened

container of BI₃ or a sample

that has been rigorously stored

under an inert atmosphere.

Ensure all glassware is oven-

dried or flame-dried and all

solvents are anhydrous before

starting the experiment.

The material is difficult to

dispense from the bottle.

The solid may have clumped

due to minor moisture

absorption.

Handle the material exclusively

within a glove box or other

inert atmosphere environment.

Use a clean, dry spatula or

other appropriate tool to break

up the solid if necessary. Avoid

opening the container outside

of an inert environment.

Quantitative Data: Physical and Chemical Properties
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Property Value Citations

Molecular Formula BI₃ [1]

Molecular Weight 391.52 g/mol [1][12]

Appearance
Colorless/white crystalline solid

(pure); often appears dark red
[1][4][5][6]

Melting Point 43 - 49.9 °C [5][6][10][12]

Boiling Point 210 °C [5][6][10][12]

Density 3.35 g/mL at 25 °C [1][10][12]

Solubility

Reacts with water; Soluble in

CS₂, benzene, CCl₄,

chloroform

[4][5][12]

Heat of Vaporization 40.5 kJ/mol [1][2][5]

Experimental Protocols
Protocol 1: Standard Handling of Boron triiodide in an
Inert Atmosphere Glove Box

Preparation: Ensure the glove box atmosphere has low levels of oxygen and moisture (<1

ppm is ideal). Place all necessary oven-dried glassware, spatulas, and a tared vial for

weighing into the glove box antechamber.

Inerting Equipment: Cycle the antechamber with the inert gas (e.g., argon or nitrogen) at

least three times to remove air and moisture before transferring items into the main chamber.

Equilibration: Allow the sealed container of Boron triiodide to thermally equilibrate to the

glove box temperature before opening to prevent condensation.

Dispensing: Inside the glove box, carefully open the main container. Using a clean, dry

spatula, promptly transfer the desired amount of BI₃ into the tared vial and securely cap it.
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Sealing: Tightly reseal the main Boron triiodide container. It is good practice to reinforce the

seal with paraffin film or store it inside a secondary sealed container within the glove box.

Removal: Remove the weighed sample and other equipment from the glove box via the

antechamber, again following the proper purging procedure.

Protocol 2: Emergency Spill Cleanup Procedure
This protocol is for small spills within a chemical fume hood.

Immediate Action: Do not use water or any aqueous solutions.[7] Alert personnel in the

immediate area and ensure the fume hood sash is kept at the lowest practical height.

PPE: Ensure you are wearing the appropriate PPE, including chemical splash goggles, a

face shield, a lab coat, and heavy-duty chemical-resistant gloves. A respirator may be

necessary depending on the spill size.[7]

Containment: If the spill is a solid, cover it with a dry, inert absorbent material like sand or

vermiculite. Do not use combustible materials.

Collection: Carefully sweep or scoop the contained material into a clean, dry, and

appropriately labeled hazardous waste container.[7][8][13] Avoid creating dust.[8][13]

Decontamination: Wipe the spill area with a cloth lightly dampened with an inert, non-

reactive organic solvent (e.g., hexane), followed by a dry cloth. All cleaning materials must

be disposed of as hazardous waste.

Disposal: Seal the waste container and dispose of it according to your institution's hazardous

waste management guidelines.
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Accidental Exposure Event

Immediate First Aid Response

Post-Exposure Protocol

Exposure Detected

Skin Contact
Flush with plenty of water for 15+ min.

Remove contaminated clothing.
Seek immediate medical aid.

Skin

Eye Contact
Flush with plenty of water for 15+ min.

Lift eyelids.
Seek immediate medical aid.

Eyes

Inhalation
Move to fresh air immediately.

Provide oxygen or artificial respiration if needed.
Seek immediate medical aid.

Inhalation

Report Incident
Notify supervisor and EHS.

Provide SDS to Medical Personnel

Click to download full resolution via product page

Caption: Emergency first aid workflow for Boron triiodide exposure.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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